Cas no 2138345-19-2 (3-(But-3-en-2-yloxyamino)-2,2-difluoropropanoic acid)

• Product Name: 3-(But-3-en-2-yloxyamino)-2,2-difluoropropanoic acid
• CAS No: 2138345-19-2
• MF: C₇H₁₁F₂NO₃
• MW: 195.163949251175
• CID: 5301409
• Update Time: 2025-10-28

3-(But-3-en-2-yloxyamino)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(but-3-en-2-yloxy)amino]-2,2-difluoropropanoic acid
• 3-(But-3-en-2-yloxyamino)-2,2-difluoropropanoic acid
• Propanoic acid, 2,2-difluoro-3-[[(1-methyl-2-propen-1-yl)oxy]amino]-

• Inchi： 1S/C7H11F2NO3/c1-3-5(2)13-10-4-7(8,9)6(11)12/h3,5,10H,1,4H2,2H3,(H,11,12)
• InChI Key： QUAXHHZRATXRNX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNOC(C=C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 196
• XLogP3: -1.2
• Topological Polar Surface Area: 58.6

Additional information on 3-(But-3-en-2-yloxyamino)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(But-3-en-2-yloxyamino)-2,2-difluoropropanoic acid (CAS No. 2138345-19-2)

3-(But-3-en-2-yloxyamino)-2,2-difluoropropanoic acid (CAS No. 2138345-19-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique difluoropropanoic acid backbone and but-3-en-2-yloxyamino side chain, exhibits remarkable potential in various applications, including pharmaceutical intermediates and agrochemical research. Its molecular structure, featuring both fluorine and alkene functionalities, makes it a versatile building block for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 3-(But-3-en-2-yloxyamino)-2,2-difluoropropanoic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the difluoropropanoic acid moiety can influence the pharmacokinetic properties of drug candidates. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorine incorporation is often leveraged to improve drug efficacy and reduce side effects.

The synthesis of 3-(But-3-en-2-yloxyamino)-2,2-difluoropropanoic acid involves multi-step organic reactions, including amine-oxygen coupling and fluorination processes. Its CAS No. 2138345-19-2 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. Given the compound's relevance, it is frequently searched alongside terms like "fluorinated amino acid derivatives" and "alkene-functionalized carboxylic acids," reflecting its niche yet impactful role in chemical research.

Beyond pharmaceuticals, 3-(But-3-en-2-yloxyamino)-2,2-difluoropropanoic acid is also explored in material science, particularly in the development of smart polymers and biodegradable materials. The compound's alkene group allows for further functionalization via click chemistry or polymerization, making it a valuable monomer for advanced material design. This versatility addresses the increasing demand for sustainable chemicals in industries striving to reduce environmental footprints.

As the scientific community continues to investigate 3-(But-3-en-2-yloxyamino)-2,2-difluoropropanoic acid, its potential applications in bioconjugation and proteomics are also being uncovered. The compound's ability to form stable linkages with biomolecules positions it as a promising tool for diagnostic assays and therapeutic agent development. These advancements resonate with current trends in personalized healthcare and biomarker discovery, further elevating its significance.

In summary, 3-(But-3-en-2-yloxyamino)-2,2-difluoropropanoic acid (CAS No. 2138345-19-2) represents a cutting-edge compound with multifaceted applications. Its structural features and functional groups align with contemporary research priorities, from drug design to green chemistry. As interest in fluorine chemistry and tailored molecular architectures grows, this compound is poised to play a pivotal role in shaping future innovations.